Cas no 41510-06-9 (1-morpholin-4-yl-3-naphthalen-1-yloxypropan-2-ol)
41510-06-9 structure
Product Name:1-morpholin-4-yl-3-naphthalen-1-yloxypropan-2-ol
CAS No:41510-06-9
MF:C17H21NO3
MW:287.353544950485
CID:1512675
PubChem ID:98212
Update Time:2025-04-21
1-morpholin-4-yl-3-naphthalen-1-yloxypropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-morpholin-4-yl-3-naphthalen-1-yloxypropan-2-ol
- BRN 0246740
- 1-morpholin-4-yl-3-naphthalen-1-yloxy-propan-2-ol
- NSC89457
- 1-morpholino-3-[1]naphthyloxy-propan-2-ol
- dl-N-3-(1-Naphthoxy)-2-hydroxypropylmorpholine
- MLS002694946
- BAS 01507605
- F3368-0088
- 1-morpholin-4-yl-3-naphthalen-1-yloxy-propan-2-ol;F3368-0088;
- CGTJUMFMARLZOY-UHFFFAOYSA-N
- Oprea1_021486
- HMS1675B21
- 1-(4-morpholinyl)-3-(1-naphthyloxy)-2-propanol
- alpha-((1-Naphthalenyloxy)methyl)-4-morpholineethanol
- DB-116156
- AKOS016328020
- 41510-06-9
- SMR001560860
- AKOS000506778
- NCI60_041990
- 4-Morpholineethanol, alpha-((1-naphthalenyloxy)methyl)-
- HMS3092C17
- NSC 89457
- NSC-89457
- SR-01000313202
- SR-01000313202-1
- Oprea1_229027
- 4-27-00-00191 (Beilstein Handbook Reference)
- 1-Morpholin-4-yl-3-(naphthalen-1-yloxy)propan-2-ol
- SCHEMBL11542140
- CHEMBL1906639
-
- Inchi: 1S/C17H21NO3/c19-15(12-18-8-10-20-11-9-18)13-21-17-7-3-5-14-4-1-2-6-16(14)17/h1-7,15,19H,8-13H2
- InChI Key: CGTJUMFMARLZOY-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)CC(COC1=CC=CC2C=CC=CC1=2)O
Computed Properties
- Exact Mass: 287.15200
- Monoisotopic Mass: 287.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 41.9Ų
Experimental Properties
- PSA: 41.93000
- LogP: 1.84960
1-morpholin-4-yl-3-naphthalen-1-yloxypropan-2-ol Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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